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Compound of Interest

Compound Name: 5-Nitro-2-furaldehyde

Cat. No.: B057684

For researchers and scientists in the field of drug development, the safe handling of chemical
compounds is paramount. This guide provides essential safety and logistical information for the
use of 5-Nitro-2-furaldehyde, a flammable solid that requires careful management in a
laboratory setting. Adherence to these protocols is critical to ensure personal safety and
maintain the integrity of your research.

Personal Protective Equipment (PPE) and Safety
Protocols

When handling 5-Nitro-2-furaldehyde, a comprehensive approach to personal protection is
necessary to minimize exposure and mitigate risks. The following table summarizes the
recommended PPE and engineering controls.
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Protection Type

Specification

Rationale

Eye and Face Protection

Safety glasses with side-
shields or chemical goggles
conforming to EN166 (EU) or
OSHA 29 CFR 1910.133 (US)
standards.[1][2]

Protects against dust particles
and potential splashes that can

cause eye irritation.[3][4]

Skin Protection

Chemical-resistant gloves
(e.g., nitrile rubber) and long-

sleeved protective clothing.[1]

[2]

Prevents skin contact, which
may cause irritation.[3]
Contaminated clothing should
be removed and laundered

before reuse.[3]

Respiratory Protection

A NIOSH/MSHA or European
Standard EN 149 approved
respirator should be used
when dust is generated or if

exposure limits are exceeded.

[1]

Minimizes the risk of
respiratory tract irritation from
inhaling the fine particles of the

compound.[3][4]

Engineering Controls

Work should be conducted in a
well-ventilated area.[3]
Facilities must be equipped
with an eyewash station and a

safety shower.[3][5]

These measures reduce the
concentration of airborne
contaminants and provide
immediate first aid capabilities

in case of accidental exposure.

Chemical and Physical Properties

Understanding the properties of 5-Nitro-2-furaldehyde is crucial for its safe handling and

storage.
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Property Value

Molecular Formula C5H3NOA4[1]

Molecular Weight 141.08 g/mol [1]
Appearance Yellow crystalline powder.[3]
Flash Point 33°C (91.4 °F) - closed cup

Flammable solid.[1] May cause eye, skin, and
Hazards respiratory tract irritation.[3][4] The toxicological

properties have not been fully investigated.[3]

Standard Operating Procedure for Handling 5-Nitro-
2-furaldehyde

The following workflow provides a step-by-step guide for the safe handling of 5-Nitro-2-
furaldehyde from preparation to disposal.
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Preparation

Review Safety Data Sheet (SDS)

Don Appropriate PPE

Ensure Proper Ventilation

Weigh Solid in Ventilated Area

Use in Reaction

Cleanup évL Disposal

@econtaminate Glassware & Surfaces)

l

@ispose of Waste in a Labeled, Sealed Containea
\- J

Storage

Store in a Cool, Dry, Well-Ventilated Area Away from Ignition Sources
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A flowchart outlining the procedural steps for the safe handling of 5-Nitro-2-furaldehyde.
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Emergency and Spill Response Plan

In the event of a spill, a prompt and safe response is critical to prevent further contamination
and exposure.
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Spill Response

Evacuate Personnel to a Safe Area

Ensure Adequate Ventilation

Remove All Sources of Ignition

Wear Appropriate PPE

Cleanup
v

(Contain Spillage)

@ollect with an Electrically Protected Vacuum or by Wet-BrushinQ

Glace in a Suitable, Closed Container for Dispos@

Disposal

Dispose of as Hazardous Waste According to Local Regulations

Click to download full resolution via product page

A diagram illustrating the workflow for responding to a 5-Nitro-2-furaldehyde spill.
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First Aid Measures

Immediate and appropriate first aid is crucial in the event of accidental exposure.

Exposure Route First Aid Procedure

Move the person to fresh air. If breathing is

Inhalation difficult, give oxygen. Seek medical attention.[1]

[3]

Remove contaminated clothing and shoes.
Flush the skin with plenty of water for at least 15

Skin Contact i . o
minutes. Seek medical aid if irritation develops.

[3]

Immediately flush eyes with plenty of water for
Eye Contact at least 15 minutes, occasionally lifting the

upper and lower eyelids. Get medical aid.[3]

If the person is conscious and alert, rinse their
mouth and drink 2-4 cupfuls of milk or water. Do

Ingestion ] - ) )
NOT induce vomiting. Seek medical attention.[3]

[4]

Disposal Plan

The disposal of 5-Nitro-2-furaldehyde and its containers must be handled with care to prevent
environmental contamination.

» Waste Classification: This material is considered hazardous waste.[1]

o Disposal Method: Dispose of in a licensed chemical incinerator equipped with an afterburner
and scrubber.[4][6] Always follow local, regional, and national regulations for hazardous
waste disposal.[1]

o Contaminated Packaging: Empty containers may retain product residue and can be
dangerous.[1] They should be disposed of at a hazardous or special waste collection point.
[1] Do not reuse empty containers.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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